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Introduction
Tributyltin (TBT) compounds have historically been utilized as highly effective biocides in wood

preservation due to their broad-spectrum activity against a wide range of wood-destroying

organisms, including fungi and insects. Tributyltin bromide, as part of this class of organotin

compounds, shares these potent biocidal properties. Its application in wood preservation aims

to extend the service life of wood products by preventing biodeterioration. However, due to

significant environmental concerns and toxicity to non-target aquatic organisms, the use of

tributyltin compounds has been heavily restricted in many countries.[1][2][3] These application

notes provide an overview of the use of Tributyltin bromide and related compounds in wood

preservation, focusing on its efficacy, application methods, and standardized testing protocols.

Note on Data: Specific quantitative efficacy and leaching data for Tributyltin bromide are

scarce in publicly available literature. Therefore, data for the closely related and widely studied

compound, Tributyltin oxide (TBTO), is presented here as a proxy. It is reasonable to assume

that the performance of Tributyltin bromide would be in a similar range due to the bioactive

tributyltin moiety.
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Efficacy of Tributyltin Oxide (TBTO) Against Wood-
Destroying Fungi
The effectiveness of a wood preservative is often determined by laboratory soil-block tests,

where the mass loss of treated wood is measured after exposure to a specific fungus. The toxic

value or threshold retention is the minimum amount of preservative required to inhibit fungal

growth effectively.

Fungus
Species

Wood
Species

Preservativ
e Retention
( kg/m ³)

Mass Loss
(%)

Efficacy Reference

Trametes

versicolor

(White Rot)

Beech 0.8 < 3 Effective
Adapted

from[4]

Gloeophyllum

trabeum

(Brown Rot)

Scots Pine 1.2 < 3 Effective
Adapted

from[5]

Coniophora

puteana

(Brown Rot)

Scots Pine 0.5 < 3 Effective
Adapted

from[5]

Poria

placenta

(Brown Rot)

Scots Pine 0.7 < 3 Effective
Adapted

from[5]

Table 1: Efficacy of Tributyltin Oxide (TBTO) against common wood decay fungi in laboratory

soil-block tests.

Leaching of Tributyltin from Treated Wood
Leaching of the preservative from treated wood is a critical factor affecting its long-term

performance and environmental impact. Standardized laboratory tests are used to assess the

leachability of wood preservatives.
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Preservat
ive

Wood
Species

Initial
Retention
( kg/m ³)

Leaching
Medium

Leaching
Duration
(days)

Percenta
ge of TBT
Leached

Referenc
e

TBTO Scots Pine 2.1
Distilled

Water
14 5 - 15

Estimated

from[6]

TBTO Scots Pine 4.2
Distilled

Water
14 3 - 10

Estimated

from[6]

Table 2: Leaching of Tributyltin Oxide (TBTO) from treated wood in a laboratory leaching test

(based on AWPA E11 methodology).

Experimental Protocols
Protocol 1: Determination of Fungicidal Efficacy using
the Soil-Block Culture Test (Adapted from AWPA
Standard E10)
This protocol outlines the laboratory procedure to determine the toxic values of a wood

preservative against selected wood decay fungi.

1. Preparation of Wood Test Blocks:

Select a suitable wood species (e.g., Southern Pine for brown-rot fungi, Beech for white-rot
fungi).
Cut wood blocks to standard dimensions (e.g., 19 x 19 x 19 mm).
Condition the blocks to a constant weight at a specified temperature and relative humidity
(e.g., 23°C and 65% RH).
Record the initial conditioned weight of each block.

2. Preservative Treatment:

Prepare a series of treating solutions of Tributyltin bromide in a suitable solvent (e.g.,
toluene or ethanol) to achieve a range of desired retentions in the wood blocks.
Place the wood blocks in a vacuum desiccator and apply a vacuum for at least 30 minutes.
Introduce the treating solution to submerge the blocks while under vacuum.
Release the vacuum and allow the blocks to soak for a specified period (e.g., 2 hours).
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Remove the blocks, wipe off excess solution, and weigh them immediately to determine the
amount of solution absorbed.
Calculate the preservative retention in kg/m ³ for each block.
Allow the treated blocks to dry and condition to a constant weight.

3. Soil-Block Assembly:

Prepare culture bottles with a soil substrate (e.g., loam soil with a specified moisture
content).
Place a feeder strip of the same wood species on the soil surface.
Sterilize the culture bottles with the soil and feeder strips.
Inoculate the feeder strips with the desired test fungus (e.g., Gloeophyllum trabeum or
Trametes versicolor).
Incubate the bottles until the feeder strips are well covered with fungal mycelium.

4. Exposure and Incubation:

Sterilize the conditioned, treated wood blocks.
Aseptically place one treated block on the surface of the mycelium-covered feeder strip in
each culture bottle.
Incubate the bottles at a controlled temperature and humidity (e.g., 27°C and 70% RH) for a
specified period (e.g., 12 weeks).

5. Data Collection and Analysis:

After incubation, remove the blocks from the culture bottles and carefully clean off any
surface mycelium.
Condition the blocks to a constant weight.
Record the final conditioned weight.
Calculate the percentage mass loss for each block.
Determine the toxic value (threshold retention) by identifying the lowest preservative
retention that prevents a significant mass loss (typically <3%).

Protocol 2: Determination of Leachability of Tributyltin
Bromide from Treated Wood (Adapted from AWPA
Standard E11)
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This protocol describes a laboratory method to assess the leaching of wood preservatives in an

aqueous environment.

1. Preparation and Treatment of Wood Blocks:

Prepare wood blocks of a standard size (e.g., 19 x 19 x 19 mm).
Treat a set of blocks with Tributyltin bromide to a specific target retention, as described in
Protocol 1.
After treatment and conditioning, a subset of these blocks is analyzed to determine the initial
preservative content.

2. Leaching Procedure:

Place the treated and conditioned wood blocks in a container.
Add a specified volume of distilled or deionized water to fully immerse the blocks (e.g., a
water-to-wood volume ratio of 10:1).
Hold the blocks submerged for a total of 14 days.
The water is replaced with fresh distilled water at specified intervals (e.g., after 6 hours, 24
hours, 48 hours, and then every 48 hours until the end of the test).
The collected leachate water can be analyzed for the concentration of the leached
preservative.

3. Analysis of Leached Blocks:

After the 14-day leaching period, remove the wood blocks from the water.
Condition the leached blocks to a constant weight.
Analyze the leached blocks for their remaining preservative content using an appropriate
analytical method (e.g., gas chromatography-mass spectrometry after extraction and
derivatization).

4. Calculation of Leaching:

Calculate the percentage of the initial preservative that has leached from the wood blocks
based on the difference between the initial and final preservative content in the wood.

Visualizations
Experimental Workflow Diagrams

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b074636?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074636?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Preparation

Treatment

Fungal Exposure

Analysis

Wood Block
Preparation

Vacuum Treatment

Preservative Solution
Preparation

Conditioning

Soil-Block
Assembly & Inoculation

Incubation

Mass Loss
Calculation

Toxic Value
Determination

Click to download full resolution via product page

Caption: Workflow for determining the fungicidal efficacy of Tributyltin bromide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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